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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzaldehyde

Cat. No.: B1265969

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides a detailed protocol for the proper disposal of 3-Bromo-4-
fluorobenzaldehyde, a common reagent in organic synthesis. Adherence to these procedures
is critical to mitigate health risks and prevent environmental contamination.

Essential Safety and Hazard Information

3-Bromo-4-fluorobenzaldehyde is classified as a hazardous substance. It is known to cause
skin and serious eye irritation, and may lead to respiratory irritation.[1][2] Ingestion of this
chemical is harmful.[2][3] Therefore, strict adherence to safety protocols is mandatory during
handling and disposal.

Key physical and chemical properties of 3-Bromo-4-fluorobenzaldehyde are summarized in
the table below:
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Property Value

Molecular Formula C7H4BrFO

Molecular Weight 203.01 g/mol [2]

Appearance Off-white solid or crystals

Melting Point 31-33 °C[3]

Boiling Point 138-139 °C at 2.5 mmHg

Flash Point >113 °C (>235.4 °F) - closed cup[3]
Signal Word Warning[1][3]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment (PPE) to prevent exposure.

o Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][4]

e Hand Protection: Use protective gloves to avoid skin contact.[4]
o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

» Respiratory Protection: In case of inadequate ventilation or the potential for dust generation,
use a NIOSH/MSHA or European Standard EN 136 approved respirator.[5]

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-4-fluorobenzaldehyde must be conducted in a manner that ensures
the safety of laboratory personnel and compliance with all relevant regulations. Do not dispose
of this chemical into drains or the environment.[1]

Experimental Protocol for Disposal of Unused or Waste 3-Bromo-4-fluorobenzaldehyde:

e Containerization:
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o Carefully transfer any unused or waste 3-Bromo-4-fluorobenzaldehyde into a
designated, clean, dry, and properly labeled hazardous waste container.[4][6]

o Ensure the container is tightly closed to prevent the release of dust or vapors.[4]

e Labeling:

o Clearly label the waste container with the chemical name ("3-Bromo-4-
fluorobenzaldehyde") and appropriate hazard symbols (e.g., "Irritant,” "Harmful").

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong oxidizing agents and strong bases.[1][4]

o The storage area should be designated for hazardous chemical waste.
e Waste Collection:

o Arrange for the collection of the hazardous waste by a licensed and approved waste
disposal company.

o Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 3-
Bromo-4-fluorobenzaldehyde.

Protocol for Spills and Contaminated Materials:
In the event of a spill, follow these procedures for cleanup and disposal:
e Immediate Action:
o Evacuate the immediate area if necessary.
o Ensure the area is well-ventilated.
e Cleanup:

o For dry spills, carefully sweep up the material, avoiding the generation of dust.[1][6]
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o Place the swept-up material into a suitable, labeled container for disposal.[1]

o For wet spills, absorb the material with an inert substance (e.g., vermiculite, dry sand) and
place it into a labeled container.

o Decontamination:
o Wash the spill area thoroughly with soap and water.[4]
e Disposal of Contaminated Materials:

o All contaminated materials, including gloves, absorbent materials, and protective clothing,
must be placed in a sealed, labeled hazardous waste container for disposal.[4]

o Dispose of the contaminated waste through an approved hazardous waste disposal
service.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-4-
fluorobenzaldehyde.
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Disposal workflow for 3-Bromo-4-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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